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Compound of Interest

Compound Name: Hexaboron dizinc undecaoxide

Cat. No.: B077386 Get Quote

Hexaboron dizinc undecaoxide, commonly known as zinc borate, is a versatile inorganic

compound utilized across various industries, notably as a flame retardant and smoke

suppressant. For laboratory and drug development professionals, adherence to stringent safety

protocols is paramount to mitigate potential health risks and ensure environmental protection.

This guide provides immediate, essential information for the safe handling, operation, and

disposal of this compound.

Hazard Identification and Personal Protective Equipment
(PPE)
Hexaboron dizinc undecaoxide is a white, odorless powder with low acute oral and dermal

toxicity.[1] However, it is classified as a suspected reproductive toxicant (Category 2) and is

very toxic to aquatic life with long-lasting effects.[1][2] The primary route of occupational

exposure is inhalation of dust.[1] Therefore, appropriate personal protective equipment is

crucial.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Recommendations Rationale

Respiratory

In well-ventilated areas,

respiratory protection may not

be required. In areas with

potential for dust generation or

if ventilation is inadequate, a

NIOSH-approved particulate

respirator should be used.[1][3]

To prevent inhalation of

airborne dust particles.

Eye and Face

Safety glasses with side

shields or tightly fitting safety

goggles are mandatory.[3][4] A

face shield may be used for

additional protection against

splashes.[1]

To protect eyes from irritation

caused by airborne dust.[1]

Hand

Chemical-resistant gloves such

as nitrile, latex, or butyl rubber

should be worn.[1][5] Gloves

should be inspected for

damage before each use.[1]

To prevent direct skin contact

with the compound.

Body

A lab coat or long-sleeved

clothing should be worn to

minimize skin exposure.[1] In

scenarios with a higher risk of

contamination, impervious

clothing is recommended.[2]

To protect the skin from

contact with the powder.

Occupational Exposure Limits
To ensure personnel safety, airborne concentrations of hexaboron dizinc undecaoxide dust

should be maintained below established occupational exposure limits.
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Regulatory

Body/Organization
Limit Description

OSHA (USA) 15 mg/m³
Permissible Exposure Limit

(PEL) for total dust.[5]

OSHA (USA) 5 mg/m³
Permissible Exposure Limit

(PEL) for respirable dust.[5]

Cal/OSHA (USA) 10 mg/m³
Permissible Exposure Limit

(PEL).[5]

Rio Tinto (Internal) 1 mg B/m³
Occupational Exposure Limit

(OEL).[5]

Canada 2 mg/m³

Time-Weighted Average (TWA)

for inorganic borate

compounds.

Canada 6 mg/m³

Short-Term Exposure Limit

(STEL) for inorganic borate

compounds.

Germany 2 mg/m³
Time-Weighted Average (TWA)

for inorganic zinc compounds.

Handling and Storage Procedures
Proper handling and storage are critical to minimize exposure and maintain the integrity of the

compound.

Handling:

Good housekeeping practices should be implemented to minimize dust generation and

accumulation.[1][5]

Avoid creating dust when handling the powder; use techniques such as slow pouring and

gentle mixing.[1]

Work in a well-ventilated area, preferably with local exhaust ventilation.[3][5]
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Eating, drinking, and smoking are strictly prohibited in areas where the material is

handled.[5]

Workers should wash their hands and face before eating, drinking, or smoking.[5]

Storage:

Store in a dry, cool, and well-ventilated area.

Keep containers tightly closed and protected from moisture to prevent caking.[3][5]

Store away from incompatible materials such as strong reducing agents.[1]

Store in the original container, which should be properly labeled.

Spill Management and Disposal Plan
In the event of a spill, prompt and appropriate action is necessary to prevent contamination and

exposure.

Spill Cleanup:

For small spills, carefully sweep or vacuum the material and place it into a designated,

labeled waste container.[5]

Avoid dry sweeping that can generate dust.[3]

For large spills, evacuate the area and prevent the material from entering sewers or

watercourses.[5]

Personal protective equipment is necessary for cleaning up spills.[3]

Disposal:

Disposal methods must comply with local, state, and federal regulations.[3]

While not classified as a hazardous waste under the federal Resource Conservation and

Recovery Act (RCRA), some state regulations, such as in California, may classify it as

hazardous due to its zinc content.[5]
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In Europe, it is considered hazardous waste and must be disposed of accordingly.[5][6]

The U.S. Department of Transportation (DOT) classifies it as a Hazardous Substance with

a reportable quantity (RQ) of 1,000 lbs (454 kg).[5][7]

Small quantities may be suitable for landfill disposal, but it is essential to consult with local

authorities for specific requirements.[5]

Experimental Protocol: Safe Weighing and
Dispensing of Hexaboron Dizinc Undecaoxide
This protocol outlines the step-by-step procedure for safely weighing and dispensing

hexaboron dizinc undecaoxide powder in a laboratory setting.

1. Preparation: a. Ensure the work area, typically a chemical fume hood or a ventilated balance

enclosure, is clean and free of clutter. b. Verify that the ventilation system is functioning

correctly. c. Don all required PPE as specified in the table above (respirator, safety goggles,

gloves, and lab coat).

2. Weighing: a. Place a clean, appropriately sized weigh boat or container on the analytical

balance. b. Tare the balance. c. Slowly and carefully transfer the desired amount of hexaboron
dizinc undecaoxide from the stock container to the weigh boat using a clean spatula.

Minimize the height from which the powder is dropped to reduce dust generation. d. Once the

target weight is achieved, securely close the stock container.

3. Dispensing/Transfer: a. Carefully carry the weigh boat to the receiving vessel (e.g., beaker,

flask). b. Gently tap the weigh boat to transfer the powder into the vessel. c. If necessary, use a

small amount of the intended solvent to rinse any remaining powder from the weigh boat into

the vessel.

4. Cleanup: a. Wipe down the spatula, balance, and surrounding work surfaces with a damp

cloth to collect any residual dust. b. Dispose of the weigh boat and any contaminated cleaning

materials in a designated, labeled waste container. c. Remove PPE in the correct order to

avoid self-contamination (gloves first, then lab coat, followed by eye and respiratory protection).

d. Wash hands thoroughly with soap and water.
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Visualizing Safety Protocols
To further clarify the procedural logic, the following diagrams illustrate key workflows and

relationships in the safe handling of hexaboron dizinc undecaoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. What are the safety precautions when handling Zinc Borate? - Blog [m.xusen-
flameretardant.com]

2. hbchemical.com [hbchemical.com]

3. nj.gov [nj.gov]

4. chemicalbook.com [chemicalbook.com]

5. tri-iso.com [tri-iso.com]

6. oxfordlabchem.com [oxfordlabchem.com]

7. rosemill.com [rosemill.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling Hexaboron
Dizinc Undecaoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077386#personal-protective-equipment-for-handling-
hexaboron-dizinc-undecaoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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